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Introduction
Cefodizime is a third-generation cephalosporin antibiotic with a broad spectrum of activity

against many Gram-positive and Gram-negative bacteria.[1] It functions by inhibiting bacterial

cell wall synthesis through binding to penicillin-binding proteins (PBPs), leading to bacterial cell

lysis and death.[2][3] Unique among cephalosporins, Cefodizime has also been shown to

possess immunomodulatory properties, potentially enhancing the host's immune response to

infection.[4][5][6][7] These application notes provide detailed protocols for in vitro susceptibility

testing of Cefodizime (sodium salt) using standardized methods.

Mechanism of Action
Cefodizime's primary antibacterial effect is the inhibition of peptidoglycan synthesis in the

bacterial cell wall. Like other β-lactam antibiotics, it mimics the D-Ala-D-Ala substrate of the

transpeptidase enzyme, a key PBP. This acylation of the PBP active site inactivates the
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enzyme, halting the cross-linking of peptidoglycan strands, which is crucial for maintaining the

structural integrity of the bacterial cell wall, ultimately leading to cell death.

In addition to its direct bactericidal activity, Cefodizime has demonstrated immunomodulatory

effects. Studies have shown that it can enhance phagocyte and lymphocyte functions.[7] One

identified mechanism involves the upregulation of Toll-like receptor 4 (TLR4) expression in

neutrophils. This can lead to the activation of the NF-κB signaling pathway, resulting in

increased production of pro-inflammatory cytokines such as TNF-α and IL-1β, which can help

in clearing the infection.[4]

Chemical Properties of Cefodizime (Sodium)
Property Value

Chemical Formula C₂₀H₁₉N₆NaO₇S₄

Molecular Weight 606.64 g/mol

Appearance White to pale yellow crystalline powder

Solubility Soluble in water

Storage Store at 2-8°C, protected from light

In Vitro Susceptibility Data
The following tables summarize the in vitro activity of Cefodizime against a range of clinically

relevant bacteria, as reported in various studies. It is important to note that official, current

interpretive criteria (breakpoints) for Cefodizime are not available in the latest Clinical and

Laboratory Standards Institute (CLSI) or European Committee on Antimicrobial Susceptibility

Testing (EUCAST) guidelines. The data presented here are for informational purposes and are

derived from published research.

Gram-Negative Bacteria
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Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Escherichia coli 0.12 0.5

Klebsiella pneumoniae 0.25 0.5 - 64

Proteus mirabilis 0.016 0.02 - 0.03

Salmonella spp. 0.25 0.5

Shigella spp. 0.25 0.5

Haemophilus influenzae ≤0.008 ≤0.025

Neisseria gonorrhoeae ≤0.008 ≤0.008

Enterobacter cloacae 1 64

Citrobacter freundii 1 128

Serratia marcescens 2 8

Pseudomonas aeruginosa 32 >128

Acinetobacter baumannii 32 >128

Data compiled from published studies.[2][3][8]

Gram-Positive Bacteria
Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Staphylococcus aureus

(Methicillin-Susceptible)
8 8

Streptococcus pneumoniae 0.12 0.5

Streptococcus pyogenes 0.12 0.05 - 0.5

Enterococcus spp. Resistant Resistant

Data compiled from published studies.[3][8]
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Proposed Historical Breakpoints for Neisseria
gonorrhoeae (NCCLS, 1993)

Method Susceptible

MIC (µg/mL) ≤ 0.05

Disk Diffusion (zone diameter, mm) ≥ 31

These are not current CLSI breakpoints and should be used for reference only.[9]

Experimental Protocols
The following are detailed protocols for performing broth microdilution and disk diffusion

susceptibility testing for Cefodizime. As official CLSI/EUCAST breakpoints are not available,

these protocols should be used in conjunction with appropriate quality control measures and

the results interpreted based on MIC distributions and pharmacokinetic/pharmacodynamic

data.

Broth Microdilution Method
This method determines the minimum inhibitory concentration (MIC) of Cefodizime.

1. Materials:

Cefodizime (sodium) analytical standard

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile saline or broth for inoculum preparation

Incubator (35 ± 2°C)

Micropipettes and sterile tips
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2. Protocol:

Preparation of Cefodizime Stock Solution: Prepare a stock solution of Cefodizime in a

suitable solvent (e.g., sterile water) at a concentration of 1280 µg/mL.

Preparation of Microtiter Plates:

Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

Add 100 µL of the Cefodizime stock solution to the first well of each row to be tested,

creating a 1:2 dilution (640 µg/mL).

Perform serial two-fold dilutions by transferring 100 µL from the first well to the second,

and so on, down the plate. Discard 100 µL from the last well containing Cefodizime to

maintain a consistent volume. This will create a range of concentrations (e.g., 64 µg/mL to

0.06 µg/mL).

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies.

Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard

(approximately 1-2 x 10⁸ CFU/mL).

Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x

10⁵ CFU/mL in the microtiter plate wells (a common dilution is 1:100).

Inoculation: Inoculate each well (except for a sterility control well) with 10 µL of the prepared

bacterial inoculum. Include a growth control well (containing only broth and inoculum).

Incubation: Cover the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of Cefodizime that completely inhibits

visible bacterial growth.

3. Quality Control:
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Perform quality control using standard ATCC strains (e.g., E. coli ATCC 25922, S. aureus

ATCC 29213, P. aeruginosa ATCC 27853).

Since official QC ranges for Cefodizime are not established by CLSI or EUCAST,

laboratories should establish their own internal QC ranges based on repeated testing.

Disk Diffusion Method (Kirby-Bauer)
This method assesses the susceptibility of bacteria to Cefodizime by measuring the diameter of

the zone of growth inhibition around a Cefodizime-impregnated disk.

1. Materials:

Cefodizime disks (e.g., 30 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile cotton swabs

Incubator (35 ± 2°C)

Ruler or caliper for measuring zone diameters

2. Protocol:

Inoculum Preparation: Prepare the bacterial inoculum as described in the broth microdilution

protocol (step 3).

Inoculation of Agar Plate:

Dip a sterile cotton swab into the standardized bacterial suspension.

Remove excess fluid by pressing the swab against the inside of the tube.

Streak the entire surface of the MHA plate evenly in three directions, rotating the plate

approximately 60 degrees between each streaking.
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Allow the plate to dry for 3-5 minutes.

Application of Disks:

Aseptically apply the Cefodizime disk to the surface of the inoculated agar.

Gently press the disk to ensure complete contact with the agar.

Incubation: Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Reading Results: Measure the diameter of the zone of complete growth inhibition in

millimeters.

3. Quality Control:

Perform quality control using standard ATCC strains as in the broth microdilution method.

Laboratories should establish their own acceptable zone diameter ranges for QC strains.
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Figure 1. Simplified diagram of Cefodizime's bactericidal mechanism of action.
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Figure 2. Proposed immunomodulatory pathway of Cefodizime in neutrophils.
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Figure 3. Workflow for broth microdilution susceptibility testing.
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Figure 4. Workflow for disk diffusion susceptibility testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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